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Compound of Interest

Compound Name: Quicklime

Cat. No.: B073336 Get Quote

This guide provides essential safety and logistical information for the proper handling and

disposal of quicklime (calcium oxide, CaO) in a laboratory setting. Adherence to these

procedural steps is critical to mitigate the risks associated with this highly reactive compound.

Immediate Safety and Handling Precautions
Quicklime is a hazardous chemical that reacts exothermically and violently with water.[1][2]

This reaction, known as slaking, generates significant heat, which can cause thermal burns and

ignite combustible materials.[1][3] The resulting dust is a severe respiratory, skin, and eye

irritant.[1][4][5]

Always handle quicklime in a well-ventilated area, such as a fume hood, and wear the

appropriate Personal Protective Equipment (PPE).[4][6][7]
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Personal Protective
Equipment (PPE)

Specification Rationale

Eye/Face Protection

Safety glasses with side

shields or chemical splash

goggles.[2]

Protects against airborne dust

and splashes. Contact lenses

should not be worn.[2]

Hand Protection

Impervious chemical-resistant

gloves (e.g., nitrile, neoprene,

or PVC).[6][8]

Prevents skin contact with the

caustic powder.[4]

Body Protection
Long-sleeved shirt, long pants,

and a lab coat.[4][6]
Minimizes skin exposure.[4]

Respiratory Protection

NIOSH/MSHA-approved

particulate respirator (e.g.,

N95).[2][6][7]

Required when an inhalation

risk exists due to dust

generation.[1]

Store quicklime in a cool, dry place in a tightly sealed container, away from moisture and

incompatible materials such as acids.[6][7] Do not store in aluminum containers, as corrosion

may occur over time.[1][2]

Disposal Protocol for Laboratory-Scale Quantities
The primary method for disposing of quicklime is a two-step process: controlled hydration

(slaking) to form calcium hydroxide (Ca(OH)₂), followed by neutralization.[5][9] This protocol is

designed for small quantities typically found in a research environment. For large spills, do

NOT use water; collect the material using dry methods to avoid generating dust.[1][2]
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Parameter Value Notes

Process Slaking (Hydration)
Converts reactive CaO to the

more stable Ca(OH)₂.[9][10]

Water to Quicklime Ratio > 10:1 by weight

A large excess of water helps

control the exothermic

reaction.

Neutralizing Agent
Dilute Hydrochloric Acid (e.g.,

6N HCl)

Other mineral acids can also

be used.[9]

Target pH 7.0 - 8.0

Ensures complete

neutralization before disposal.

[5]

Methodology:

Preparation:

Don all required PPE as specified in the table above.

Perform the entire procedure within a certified chemical fume hood.

Select a borosilicate glass beaker or other suitable container with a volume at least 20

times greater than the volume of quicklime to be disposed of.

Place a large volume of cold water into the beaker (at least 10 times the mass of the

quicklime). Add a magnetic stir bar and begin stirring at a moderate speed to create a

vortex.

Controlled Slaking (Hydration):

Extremely slowly, add very small increments of the quicklime powder to the stirring water.

[5]

The reaction is exothermic and will generate heat, potentially causing the water to boil.[3]

Pause between additions to allow the reaction to subside and the temperature to

decrease.
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Continue this process until all the quicklime has been added and converted into a milky

white slurry of calcium hydroxide ("slaked lime").[9][10]

Cooling and Neutralization:

Allow the calcium hydroxide slurry to cool completely to room temperature.

While continuing to stir, slowly add dilute hydrochloric acid to the slurry.

Monitor the pH of the solution using a calibrated pH meter.

Continue adding acid dropwise until the pH of the slurry is between 7.0 and 8.0.[5]

Final Disposal:

Once neutralized, the resulting solution primarily contains calcium chloride and water.

Consult your institution's safety guidelines and local regulations for final disposal.[2][4] The

neutralized solution may be permissible for drain disposal with copious amounts of water,

but verification is mandatory.

Quicklime Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of quicklime.
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Start: Quicklime for Disposal

Assess Risks & Don Full PPE
(Goggles, Gloves, Respirator, Lab Coat)

Prepare Work Area
(Fume Hood, Large Beaker, Stirrer)

Controlled Slaking
VERY SLOWLY add Quicklime to a large

volume of cold water with constant stirring.

Allow Slurry to Cool
to Room Temperature

Neutralize with Dilute Acid
Slowly add acid while stirring

and monitoring pH.

Is pH between 7.0 and 8.0?

  No, continue adding acid

Dispose of Neutralized Solution
(Follow Local Regulations)

  Yes

End

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of laboratory-scale quicklime.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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